Cas no 1785545-66-5 (4-(3-Fluorophenyl)oxolan-2-one)

• Product Name: 4-(3-Fluorophenyl)oxolan-2-one
• CAS No: 1785545-66-5
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5959472
• PubChem ID: 105438535
• Update Time: 2025-10-31

4-(3-Fluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1452183
• 4-(3-fluorophenyl)oxolan-2-one
• 1785545-66-5
• 4-(3-Fluorophenyl)oxolan-2-one

• Inchi： 1S/C10H9FO2/c11-9-3-1-2-7(4-9)8-5-10(12)13-6-8/h1-4,8H,5-6H2
• InChI Key： RVXIBISGHRJMSQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1COC(C1)=O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(3-Fluorophenyl)oxolan-2-one

Comprehensive Overview of 4-(3-Fluorophenyl)oxolan-2-one (CAS No. 1785545-66-5): Properties, Applications, and Industry Insights

4-(3-Fluorophenyl)oxolan-2-one (CAS No. 1785545-66-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorophenyl moiety and a γ-lactone ring makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

The compound's molecular formula (C₁₀H₉FO₂) and lipophilic properties contribute to its ability to cross biological membranes, a critical factor in bioavailability optimization—a hot topic in AI-driven drug design. Recent studies highlight its role as a precursor for PET radiotracers, addressing the growing demand for non-invasive diagnostic tools in oncology and neurology. This application resonates with the surge in searches for "fluorinated imaging agents" and "next-gen diagnostic molecules" across scientific databases.

From a synthetic chemistry perspective, 4-(3-Fluorophenyl)oxolan-2-one exemplifies the strategic use of ring-closing metathesis and electrophilic fluorination techniques. Its stereochemical stability under physiological conditions makes it valuable for developing chiral auxiliaries, a subject frequently queried in asymmetric synthesis forums. The compound's thermal stability (decomposition point >200°C) also positions it as a candidate for high-performance polymer modifiers, connecting to industrial interests in advanced material science.

Environmental considerations surrounding fluorinated compounds have prompted rigorous studies on this molecule's ecotoxicological profile. Data suggests lower bioaccumulation potential compared to perfluorinated analogs, addressing concerns about "sustainable fluorochemistry"—a trending search phrase. Regulatory bodies are evaluating its inclusion in green chemistry protocols, coinciding with industry shifts toward EPA-compliant intermediates.

Analytical characterization of CAS 1785545-66-5 typically involves LC-MS hyphenated techniques and multinuclear NMR (particularly ¹⁹F-NMR), reflecting the pharmaceutical industry's emphasis on QC/QA validation. The compound's distinct chromatographic signature enables precise quantification, crucial for meeting ICH guidelines—a frequent search topic among quality control professionals.

Market analysts note rising demand for 4-(3-Fluorophenyl)oxolan-2-one in Asia-Pacific regions, driven by expansions in contract research organizations (CROs) and generic drug manufacturing. This correlates with search trends for "fluorine-containing building blocks suppliers" and "custom synthesis services." Patent landscapes reveal innovative applications in photoredox catalysis and bioconjugation chemistry, areas gaining traction in academic publications.

Future research directions may explore its structure-activity relationships (SAR) in GPCR modulation, leveraging computational tools like molecular docking simulations. Such applications align with frequent queries about "AI-assisted molecular modeling" and "virtual screening platforms." As the scientific community prioritizes fragment-based drug discovery, the compact scaffold of 4-(3-Fluorophenyl)oxolan-2-one offers strategic advantages for lead compound optimization.